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Compound of Interest

Compound Name: 1-Bromoethanol

Cat. No.: B8688067 Get Quote

Disclaimer: Specific safety and toxicological data for 1-bromoethanol (CAS No. 162854-32-2)

is not readily available in published literature or safety data sheets. The following information is

primarily based on data for its structural isomer, 2-bromoethanol (CAS No. 540-51-2), and

should be used as a precautionary guide. The properties and hazards of the two isomers may

differ significantly. All handling of 1-bromoethanol should be conducted with extreme caution

in a controlled laboratory setting by trained professionals.

Introduction
1-Bromoethanol is a brominated organic compound with potential applications in chemical

synthesis and pharmaceutical research.[1] Due to the presence of the bromo and hydroxyl

functional groups, it is anticipated to be a reactive and potentially hazardous substance. This

guide provides a comprehensive overview of the presumed hazards, safety precautions, and

handling procedures for 1-bromoethanol, drawing upon data from its isomer, 2-bromoethanol,

and general principles for managing reactive chemicals.

Hazard Identification and Classification
While specific GHS classifications for 1-bromoethanol are unavailable, based on the data for

2-bromoethanol, it should be treated as a hazardous substance with the following potential

classifications:

Acute Toxicity: Potentially fatal if swallowed, in contact with skin, or if inhaled.[2]
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Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[2][3]

Serious Eye Damage/Irritation: Causes serious eye damage.[3]

Flammability: May be a flammable liquid and vapor.[4]

Physical and Chemical Properties
Experimental physical and chemical data for 1-bromoethanol are not available. The following

table summarizes the properties of 2-bromoethanol and the computed properties for 1-
bromoethanol for comparison.

Property
2-Bromoethanol
(Experimental Data)

1-Bromoethanol
(Computed Data)

Molecular Formula C₂H₅BrO C₂H₅BrO[5]

Molecular Weight 124.96 g/mol [3] 124.96 g/mol [5]

Appearance
Colorless to dark brown liquid

with a sweet, burning taste[6]
No data available

Boiling Point 149-150 °C (decomposes)[3] No data available

Melting Point -80 °C[3] No data available

Flash Point > 110 °C (> 230 °F)[3] No data available

Density 1.763 g/mL[3] No data available

Solubility in Water Soluble[3] No data available

Vapor Pressure 3.2 hPa at 20 °C[3] No data available

Vapor Density 4.31 (Air = 1)[3] No data available

Toxicological Information
Detailed toxicological studies on 1-bromoethanol have not been reported. The information for

2-bromoethanol indicates high acute toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://bg.cpachem.com/msds?num=SB31960&dnl=sd_-_2-Bromoethanol_%5BCAS_540-51-2%5D_%28SB31960%29_%28EU%29.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://cameochemicals.noaa.gov/chemical/19902
https://www.benchchem.com/product/b8688067?utm_src=pdf-body
https://www.benchchem.com/product/b8688067?utm_src=pdf-body
https://www.benchchem.com/product/b8688067?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/14202443
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/14202443
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethanol
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_5.pdf
https://www.benchchem.com/product/b8688067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8688067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Parameter 2-Bromoethanol Data

Acute Toxicity

Oral (Category 3), Inhalation (Category 3),

Dermal (Category 3): Toxic if swallowed, in

contact with skin, or if inhaled.[3]

Skin Corrosion Category 1B: Causes severe skin burns.[7]

Eye Damage Category 1: Causes serious eye damage.[7]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible, or confirmed human

carcinogen by IARC or ACGIH.[3] However,

some studies on mice have indicated

tumorigenic potential for 2-bromoethanol.[3]

Mutagenicity
Genotoxicity has been observed in vitro (Ames

test).[3]

Routes of Exposure Inhalation, ingestion, skin, and eye contact.[3]

Signs and Symptoms

Irritation of eyes and mucous membranes,

headache, respiratory distress, loss of

consciousness, nausea, vomiting, and severe

dermatitis.[4] Vapors can cause irritation.[4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the presumed high reactivity and toxicity of 1-bromoethanol, all work must be

conducted in a controlled environment with strict adherence to safety protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1-bromoethanol.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles and a full-face shield

are required to protect against splashes and

vapors.[8]

Skin Protection

A flame-resistant lab coat worn over full-length

clothing is necessary.[9] Chemically resistant

gloves (e.g., nitrile, neoprene) must be worn.[9]

Respiratory Protection

All work must be performed in a certified

chemical fume hood.[10] If there is a risk of

exposure exceeding permissible limits, a full-

face respirator with an appropriate cartridge

should be used.[3]

Handling and Storage Protocol
Handling:

Always work within a chemical fume hood with the sash at the lowest possible position.[10]

Ensure all glassware is dry and free of contaminants.[11]

Use only the minimum amount of material required for the experiment.[8]

Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and

moisture.[3]

Ground and bond containers when transferring the substance to prevent static discharge.[8]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[12]

Keep the container tightly closed and clearly labeled.[11]

Store away from incompatible chemicals.[13]
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Containers should be dated upon receipt and opening, and periodically inspected for

integrity.[13]

Spill and Emergency Procedures
Minor Spill (within a fume hood):

Alert personnel in the immediate area.[12]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

For spills of brominated compounds, neutralization with a 5-10% sodium thiosulfate solution

can be considered before absorption.[12][14]

Collect the absorbed material into a sealed, labeled hazardous waste container.[12]

Decontaminate the area with a suitable cleaning agent.[15]

Major Spill (outside a fume hood or large volume):

Evacuate the laboratory immediately and alert others.[14]

Close the laboratory doors.[14]

Call emergency services and provide details of the spill.[14]

Do not attempt to clean up a large spill without specialized training and equipment.[16]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[15]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-bromoethanol.
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Caption: Logical relationships of hazards and exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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